Cas no 145324-75-0 (4-methyl-1H-pyrazol-1-ol)

• Product Name: 4-methyl-1H-pyrazol-1-ol
• CAS No: 145324-75-0
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 1106267
• PubChem ID: 14989493
• Update Time: 2025-04-20

4-methyl-1H-pyrazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-pyrazol-1-ol
• 1H-pyrazole, 1-hydroxy-4-methyl-
• LogP
• AKOS006309258
• 145324-75-0

• Inchi： 1S/C4H6N2O/c1-4-2-5-6(7)3-4/h2-3,7H,1H3
• InChI Key： YIEVKVHTGDTLLF-UHFFFAOYSA-N
• SMILES： ON1C=C(C)C=N1

Computed Properties

• Exact Mass: 98.04808
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05